1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H22N4O2/c1-18-13(6-7-17-18)9-16-15(21)11-8-14(20)19(10-11)12-4-2-3-5-12/h6-7,11-12H,2-5,8-10H2,1H3,(H,16,21)
• InChI Key: UWYHNBAONPOUTK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CNC(=O)C2CC(=O)N(C2)C3CCCC3
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme called gamma-aminobutyric acid (GABA) aminotransferase. This enzyme is responsible for the degradation of GABA, which is the primary inhibitory neurotransmitter in the central nervous system. CPP-115 has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of various neurological disorders.

Mechanism of Action

1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide works by inhibiting the enzyme GABA aminotransferase, which is responsible for the degradation of GABA. By inhibiting this enzyme, 1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide increases the levels of GABA in the brain, leading to a decrease in neuronal excitability and seizure activity.
Biochemical and Physiological Effects:
1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide has been shown to increase the levels of GABA in the brain, leading to a decrease in neuronal excitability and seizure activity. It has also been shown to have anxiolytic and anti-addictive effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide in lab experiments is its potency and selectivity as a GABA aminotransferase inhibitor. However, one of the limitations is that it may not be suitable for long-term use due to its potential for toxicity.

Future Directions

There are several potential future directions for the research of 1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide. One area of interest is the development of new drugs that target the GABAergic system for the treatment of various neurological disorders. Another area of interest is the investigation of the potential use of 1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide in combination with other drugs for the treatment of addiction and anxiety disorders. Additionally, further studies are needed to investigate the long-term effects and potential toxicity of 1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide.

Synthesis Methods

1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide can be synthesized using a multi-step process involving the reaction of 1-cyclopentyl-3-(2-methylpyrazol-3-yl)urea with 3-bromo-5-hydroxy-1-pyrrolidinylcarbonyl chloride. The resulting compound is then treated with sodium hydride and 1,2-dibromoethane to yield 1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide.

Scientific Research Applications

1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including epilepsy, anxiety, and addiction. Studies have shown that 1-cyclopentyl-N-[(2-methylpyrazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide can increase the levels of GABA in the brain, leading to a decrease in neuronal excitability and seizure activity.